Cas no 14313-51-0 (Carbamic acid,(4-methoxyphenyl)-, 4-iodo-2-butynyl ester (9CI))

• Product name: Carbamic acid,(4-methoxyphenyl)-, 4-iodo-2-butynyl ester (9CI)
• CAS No: 14313-51-0
• MF: C₁₂H₁₂INO₃
• MW: 345.133055686951
• CID: 188020
• PubChem ID: 26631

Carbamic acid,(4-methoxyphenyl)-, 4-iodo-2-butynyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-methoxyphenyl)-, 4-iodo-2-butynyl ester (9CI)
• 4-iodobut-2-ynyl N-(4-methoxyphenyl)carbamate
• 4-Methoxyphenylcarbamic acid 4-iodo-2-butynyl ester
• p-Methoxycarbanilic acid4-iodo-2-butynyl ester
• p-Methoxycarbanilic acid 4-iodo-2-butynyl ester
• BRN 2740705
• CARBANILIC ACID, p-METHOXY-, 4-IODO-2-BUTYNYL ESTER
• 4-Iodo-2-butynyl p-methoxycarbanilate
• 14313-51-0
• DTXSID90162323

• Inchi： InChI=1S/C12H12INO3/c1-16-11-6-4-10(5-7-11)14-12(15)17-9-3-2-8-13/h4-7H,8-9H2,1H3,(H,14,15)
• InChI Key： HLSLTRJZIMUVRV-UHFFFAOYSA-N
• SMILES： ICC#CCOC(NC1C=CC(OC)=CC=1)=O

Computed Properties

• Exact Mass: 344.986
• Monoisotopic Mass: 344.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.687
• Boiling Point: 376.6°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.641